4-Methoxy-6-methylfuro[2,3-d]pyrimidin-2-amine

• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol
• IUPAC Name: 4-methoxy-6-methylfuro[2,3-d]pyrimidin-2-amine
• InChI: InChI=1S/C8H9N3O2/c1-4-3-5-6(12-2)10-8(9)11-7(5)13-4/h3H,1-2H3,(H2,9,10,11)
• InChI Key: CXHQJGTWCWZQET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)N=C(N=C2OC)N

Description

4-Methoxy-6-methylfuro[2,3-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 100 ml of anhydrous methanol was added 0.9 g sodium methoxide plus 1.7 g of 4-chloro-6-methylfuro[2,3-d]pyrimidin-2-amine and the mixture was heated to boiling for 24 hours. The methanol was then removed under reduced pressure and the product was triturated with water and filtered to afford a yield of 1.5 g, m.p. 173°-175°. An NMR (60 MHz) spectrum in trifluoroacetic acid solution exhibited absorptions at 2.5, 4.4 and 6.5 ppm in a 3:3:1 ratio indicating the title compound.